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Compound of Interest

Compound Name: [Ala17]-MCH

Cat. No.: B15607526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Melanin-concentrating hormone (MCH) is a neuropeptide that plays a crucial role in the

regulation of energy homeostasis, appetite, and other physiological processes. Its effects are

mediated through two G protein-coupled receptors, MCH receptor 1 (MCHR1) and MCH

receptor 2 (MCHR2). [Ala17]-MCH is a potent and selective agonist for MCHR1. When labeled

with europium, a lanthanide metal with unique fluorescent properties, [Ala17]-MCH becomes a

powerful tool for studying MCHR1 pharmacology and signaling. This europium-labeled ligand is

particularly well-suited for high-throughput screening (HTS) and various binding and functional

assays due to its application in Time-Resolved Fluorescence Resonance Energy Transfer (TR-

FRET) technology.

These application notes provide detailed protocols for the use of europium-labeled [Ala17]-
MCH in key experimental assays, along with a summary of its binding and functional

characteristics.

Data Presentation
The following tables summarize the quantitative data for both unlabeled and europium-labeled

[Ala17]-MCH, providing key metrics for its interaction with MCH receptors.

Table 1: Binding Affinity of [Ala17]-MCH and its Europium-Labeled Analog
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Ligand Receptor
Binding
Parameter

Value (nM) Reference

[Ala17]-MCH MCHR1 Ki 0.16 [1][2]

[Ala17]-MCH MCHR2 Ki 34 [1][2]

Europium-

labeled [Ala17]-

MCH

MCHR1 Kd 0.37 [2][3]

Europium-

labeled [Ala17]-

MCH

MCHR2 Binding Affinity

Little to no

demonstrable

binding

[2][3]

Table 2: Functional Activity of [Ala17]-MCH

Ligand Receptor
Functional
Parameter

Value (nM) Reference

[Ala17]-MCH MCHR1 EC50 17 [1]

[Ala17]-MCH MCHR2 EC50 54 [1]

MCHR1 Signaling Pathways
Activation of MCHR1 by an agonist like [Ala17]-MCH initiates a cascade of intracellular

signaling events. MCHR1 is known to couple to both Gi and Gq G proteins. This dual coupling

leads to the modulation of multiple downstream pathways, including the inhibition of adenylyl

cyclase and the mobilization of intracellular calcium.
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Prepare Reagents
(Assay Buffer, Membranes, Ligands)

Plate MCHR1-expressing
cell membranes

Add Europium-labeled
[Ala17]-MCH

Add competing unlabeled
ligand (optional)

Incubate at room temperature

Read TR-FRET signal

Analyze Data
(Kd or Ki determination)

 

Plate MCHR1-expressing cells

Pre-treat with [Ala17]-MCH

Stimulate with Forskolin

Lyse cells and add
TR-FRET cAMP detection reagents

Incubate at room temperature

Read TR-FRET signal

Analyze Data
(EC50 determination)
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Plate MCHR1-expressing cells

Load cells with a
calcium-sensitive fluorescent dye

Add [Ala17]-MCH

Measure fluorescence kinetics

Analyze Data
(EC50 determination)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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